Cas no 63467-02-7 (2,2'-[[4-[[6-(methylsulphonyl)benzothiazol-2-yl]azo]phenyl]imino]bisethanol)

2,2'-[[4-[[6-(methylsulphonyl)benzothiazol-2-yl]azo]phenyl]imino]bisethanol structure
63467-02-7 structure
Product Name:2,2'-[[4-[[6-(methylsulphonyl)benzothiazol-2-yl]azo]phenyl]imino]bisethanol
CAS No:63467-02-7
MF:C18H20N4O4S2
MW:420.505801200867
CID:960280
PubChem ID:113245
Update Time:2025-04-19

2,2'-[[4-[[6-(methylsulphonyl)benzothiazol-2-yl]azo]phenyl]imino]bisethanol Chemical and Physical Properties

Names and Identifiers

    • 2,2'-[[4-[[6-(methylsulphonyl)benzothiazol-2-yl]azo]phenyl]imino]bisethanol
    • 2-[N-(2-hydroxyethyl)-4-[(6-methylsulfonyl-1,3-benzothiazol-2-yl)diazenyl]anilino]ethanol
    • 2,2'-((4-((6-(Methylsulphonyl)benzothiazol-2-yl)azo)phenyl)imino)bisethanol
    • 2,2'-[(4-{(E)-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]diazenyl}phenyl)imino]diethanol
    • Ethanol, 2,2'-((4-((6-(methylsulfonyl)-2-benzothiazolyl)azo)phenyl)imino)bis-
    • Ethanol, 2,2'-((4-(2-(6-(methylsulfonyl)-2-benzothiazolyl)diazenyl)phenyl)imino)bis-
    • 936909-94-3
    • SCHEMBL5314511
    • ZVPFNHQYOQGSQI-UHFFFAOYSA-N
    • NS00035459
    • EINECS 264-216-9
    • DB-292094
    • Ethanol, 2,2'-[[4-[[6-(methylsulfonyl)-2-benzothiazolyl]azo]phenyl]imino]bis-
    • Ethanol, 2,2'-[[4-[(1E)-2-[6-(methylsulfonyl)-2-benzothiazolyl]diazenyl]phenyl]imino]bis-
    • DTXSID7069863
    • 2,2'-[[4-[(1E)-2-[6-(Methylsulfonyl)-2-benzothiazolyl]diazenyl]phenyl]imino]bis[ethanol]
    • JZF9HEX2ZZ
    • SCHEMBL5314506
    • 2,2'-[[4-[[6-(Methylsulphonyl)benzothiazol-2-yl ]azo]phenyl ]imino]bisethanol
    • 63467-02-7
    • 2,2'-[[4-[2-[6-(Methylsulfonyl)-2-benzothiazolyl]diazenyl]phenyl]imino]bis[ethanol]
    • Inchi: 1S/C18H20N4O4S2/c1-28(25,26)15-6-7-16-17(12-15)27-18(19-16)21-20-13-2-4-14(5-3-13)22(8-10-23)9-11-24/h2-7,12,23-24H,8-11H2,1H3/b21-20+
    • InChI Key: ZVPFNHQYOQGSQI-QZQOTICOSA-N
    • SMILES: S(C)(C1=CC=C2C(=C1)SC(/N=N/C1C=CC(=CC=1)N(CCO)CCO)=N2)(=O)=O

Computed Properties

  • Exact Mass: 420.0928
  • Monoisotopic Mass: 420.09259748g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 8
  • Complexity: 614
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 152Ų

Experimental Properties

  • PSA: 115.45
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